5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-methyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C17H20N2O3S2/c1-3-16(20)19-10-4-5-13-7-8-14(11-15(13)19)18-24(21,22)17-9-6-12(2)23-17/h6-9,11,18H,3-5,10H2,1-2H3
• InChI Key: WTHSGPZQYHCDSF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC=C(S3)C
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol
• CAS No.: 946221-88-1

Description

5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide is a heterocyclic sulfonamide derivative featuring a thiophene ring substituted with a methyl group at the 5-position and a sulfonamide bridge linking to a 1-propanoyl-substituted tetrahydroquinoline moiety. The tetrahydroquinoline scaffold may enhance binding to biological targets due to its planar aromatic structure and hydrogen-bonding capabilities.

Biological Activity

5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide is a synthetic compound that has garnered attention due to its potential biological activities. This article explores its mechanisms of action, pharmacological properties, and relevant case studies that highlight its therapeutic potential.

Molecular Characteristics

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 364.5 g/mol
• LogP: 3.449 (indicating moderate lipophilicity)
• Hydrogen Bond Donors: 1
• Hydrogen Bond Acceptors: 4
• Polar Surface Area: 39.166 Ų

5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide exhibits a complex mechanism of action primarily through its interaction with various receptors and enzymes.

Key Biological Activities

• Anticonvulsant Activity:
  • Research indicates that derivatives of this compound show significant anticonvulsant properties. High-throughput screening has identified compounds with strong binding affinity to specific sites implicated in epilepsy treatment .
• Antibacterial Activity:
  • The sulfonamide functional group is known for its antibacterial effects by inhibiting dihydropteroate synthase, crucial in bacterial folic acid synthesis. This suggests that the compound may exhibit similar antibacterial properties .
• Neuropharmacological Effects:
  • The compound interacts with G-protein coupled receptors (GPCRs), particularly dopamine receptors. It acts as a biased agonist at the dopamine D4 receptor (D4R), selectively activating G_i protein pathways while inhibiting β-arrestin recruitment. This selective activation could lead to fewer side effects compared to non-selective agonists .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	References
Anticonvulsant	Binds to SB-204269 site; potential for epilepsy treatment
Antibacterial	Inhibits dihydropteroate synthase; disrupts bacterial folic acid synthesis
Neuropharmacological	Biased agonism at D4R; selective activation of G_i pathways

Case Studies

• Anticonvulsant Properties:
  • A study conducted on various tetrahydroquinoline derivatives demonstrated the anticonvulsant activity of related compounds through in vivo models. Compounds were tested for their efficacy in reducing seizure frequency and severity in rodent models of epilepsy .
• Antibacterial Efficacy:
  • Clinical trials involving sulfonamide derivatives have shown promising results against a range of bacterial infections, reinforcing the potential of 5-methyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide as an antibacterial agent .

Comparison with Similar Compounds

Tetrahydroquinoline vs. Simpler Heterocycles

Compared to thiophene-2-sulfonamide (PI-29805, ), which lacks the tetrahydroquinoline-propanoyl moiety, the target compound exhibits:

• Enhanced Target Affinity: The tetrahydroquinoline scaffold provides a rigid, planar structure for π-π stacking interactions in enzyme binding pockets.

Propanoyl Substitution

Compounds like 2-methyl-1,2,3,4-tetrahydro-6,7-isoquinolinediol hydrochloride (PI-29817, ) lack the propanoyl group. The propanoyl moiety in the target compound may:

• Improve metabolic stability by blocking oxidative degradation at the tetrahydroquinoline nitrogen.
• Introduce steric hindrance, modulating selectivity for biological targets.

Functional Group Comparisons

The sulfonamide group distinguishes the target compound from thiophene derivatives with alternative functional groups, such as 3-(methylamino)-1-(thiophen-2-yl)propan-1-ol (). Sulfonamides are stronger hydrogen-bond donors and acceptors compared to alcohols or amines, favoring interactions with polar enzyme active sites.

Methodological Consistency in Structural Analysis

The crystallographic determination of similar compounds often employs SHELX programs () and ORTEP-III (). These tools ensure precise structural elucidation, critical for comparing bond lengths, angles, and conformational flexibility across analogs.